Cas no 82430-43-1 (2-Propanol, 1-chloro-3-phenoxy-, (S)-)

• Product Name: 2-Propanol, 1-chloro-3-phenoxy-, (S)-
• CAS No: 82430-43-1
• MF: C₉H₁₁ClO₂
• MW: 186.635442018509
• CID: 692075
• PubChem ID: 11745358
• Update Time: 2025-04-19

2-Propanol, 1-chloro-3-phenoxy-, (S)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-chloro-3-phenoxy-, (S)-
• 82430-43-1
• SCHEMBL6306513
• HCTDRZMGZRHFJV-MRVPVSSYSA-N
• (s)-1-chloro-3-phenoxy-2-propanol
• DTXSID10471666
• (2S)-1-CHLORO-3-PHENOXYPROPAN-2-OL

• Inchi： 1S/C9H11ClO2/c10-6-8(11)7-12-9-4-2-1-3-5-9/h1-5,8,11H,6-7H2/t8-/m1/s1
• InChI Key： HCTDRZMGZRHFJV-MRVPVSSYSA-N
• SMILES： ClC[C@H](COC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 186.0447573g/mol
• Monoisotopic Mass: 186.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5Ų